Cas no 313548-44-6 (N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide
• CAS No: 313548-44-6
• MF: C₂₀H₁₃FN₂OS
• MW: 348.393426656723
• CID: 5416655
• PubChem ID: 5134679
• Update Time: 2025-06-08

N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide
• N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-fluorobenzamide
• 313548-44-6
• CHEMBL2238409
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluoro-benzamide
• AKOS024499792
• F5127-0840

• Inchi： 1S/C20H13FN2OS/c21-15-9-5-13(6-10-15)19(24)22-16-11-7-14(8-12-16)20-23-17-3-1-2-4-18(17)25-20/h1-12H,(H,22,24)
• InChI Key： NUMUYHIYXWNCRO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)NC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 348.07326238g/mol
• Monoisotopic Mass: 348.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide

Comprehensive Overview of N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide (CAS No. 313548-44-6)

N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide, with the CAS number 313548-44-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a benzothiazole core linked to a fluorobenzamide moiety, making it a versatile scaffold for drug discovery and functional material development. Its unique structure combines aromaticity, hydrogen-bonding capability, and fluorinated properties, which are highly sought-after in modern medicinal chemistry and biomaterials engineering.

Recent studies highlight the growing interest in benzothiazole derivatives due to their broad biological activities, including antimicrobial, anticancer, and neuroprotective effects. The incorporation of a 4-fluorobenzamide group enhances the compound's metabolic stability and binding affinity to biological targets, addressing key challenges in drug design. Researchers are particularly intrigued by its potential applications in kinase inhibition and protein-protein interaction modulation, areas that dominate current pharmaceutical R&D trends.

From a materials science perspective, CAS 313548-44-6 exhibits promising optical and electronic properties. Its conjugated system and fluorinated aromatic ring make it a candidate for organic semiconductors, OLEDs, and sensor technologies. These applications align with the global push for sustainable and energy-efficient materials, a topic frequently searched in academic and industrial databases. The compound's photophysical characteristics are under investigation for bioimaging and theragnostic applications, bridging the gap between diagnostics and therapy.

Synthetic accessibility is another advantage of N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide. Modern cross-coupling reactions and microwave-assisted synthesis techniques have streamlined its production, making it accessible for high-throughput screening campaigns. This aligns with the pharmaceutical industry's demand for diverse compound libraries to accelerate hit-to-lead optimization. The compound's structure-activity relationship (SAR) studies are frequently cited in patents and publications, reflecting its commercial and academic value.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 313548-44-6 remains an active research area. With increasing regulatory focus on green chemistry principles, scientists are exploring eco-friendly synthetic routes and biodegradation pathways for such fluorinated compounds. These efforts respond to the rising public interest in sustainable pharmaceuticals and green manufacturing, as evidenced by search engine analytics showing spikes in queries like "fluorinated compounds environmental impact."

In conclusion, N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-fluorobenzamide represents a multifaceted compound with cross-disciplinary relevance. Its dual utility in life sciences and advanced materials, combined with synthetic tractability, positions it as a valuable asset for researchers addressing contemporary challenges in personalized medicine and smart materials. Ongoing investigations continue to unveil new dimensions of its applicability, ensuring its place in the forefront of molecular innovation.